Cas no 1251676-33-1 (N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine)

• Product Name: N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine
• CAS No: 1251676-33-1
• MF: C₁₉H₁₉ClN₄O₃S
• MW: 418.897161722183
• CID: 5397442
• Update Time: 2025-10-31

N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-5-(3-chloro-4-methoxyphenyl)sulfonyl-2-N-methylpyrimidine-2,4-diamine
• N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine

• Inchi： 1S/C19H19ClN4O3S/c1-24(12-13-6-4-3-5-7-13)19-22-11-17(18(21)23-19)28(25,26)14-8-9-16(27-2)15(20)10-14/h3-11H,12H2,1-2H3,(H2,21,22,23)
• InChI Key： LBLPJKVLCVDOBV-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])S(C1=C([H])N=C(N=C1N([H])[H])N(C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O)OC([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine

Introduction to N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine (CAS No. 1251676-33-1)

N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1251676-33-1, represents a unique structural motif that combines elements of pyrimidine and sulfonamide moieties, making it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of this compound features a pyrimidine core, which is a well-known scaffold in the development of various therapeutic agents. Specifically, the presence of a benzyl group at the N2 position and a sulfonamide moiety at the 5-position introduces additional functional diversity. The sulfonamide group, characterized by its high reactivity and binding affinity, is particularly noteworthy as it has been widely utilized in the design of bioactive molecules. The substitution pattern, including the 3-chloro and 4-methoxy groups on the benzene ring, further enhances the compound's potential pharmacological properties.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with therapeutic potential. Pyrimidines are integral to numerous biological processes and have been successfully incorporated into drugs targeting various diseases, including cancer, infectious diseases, and metabolic disorders. The specific configuration of N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine positions it as a valuable asset in this ongoing quest for new pharmacophores.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The presence of multiple reactive sites allows for further chemical modification, enabling chemists to tailor its properties for specific applications. For instance, the benzyl group can be easily removed or replaced with other substituents, while the sulfonamide moiety can participate in hydrogen bonding interactions with biological targets. This flexibility makes it an attractive building block for medicinal chemists.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug development. Sulfonamides are known for their broad spectrum of biological activities and have been successfully used in antibiotics, diuretics, and anti-inflammatory drugs. The incorporation of a sulfonamide group into a pyrimidine framework can lead to enhanced binding affinity and improved pharmacokinetic properties. This has led to increased interest in exploring derivatives like N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine for therapeutic purposes.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the condensation of appropriate precursors to form the pyrimidine ring, followed by functionalization at the N2 and 5 positions. The introduction of the 3-chloro-4-methoxybenzenesulfonyl group is particularly critical and necessitates precise control over reaction conditions to avoid unwanted side products.

From a computational chemistry perspective, N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine offers an excellent model system for studying molecular interactions. Advanced computational methods can be employed to predict its binding affinity to various biological targets and to rationalize its potential pharmacological effects. These insights can guide experimental efforts and accelerate the discovery process.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise as a tool compound in biochemical assays and as a starting material for exploring novel synthetic pathways. The ability to modify its structure allows researchers to investigate different functional groups' roles in biological activity, thereby contributing to our fundamental understanding of drug design principles.

In conclusion, N2-benzyl-5-(3-chloro-4-methoxybenzenesulfonyl)-N2-methylpyrimidine-2,4-diamine (CAS No. 1251676-33-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further development as a lead molecule or as an intermediate in more complex drug syntheses. As research continues to uncover new applications for pyrimidine derivatives, this compound is poised to play an important role in advancing therapeutic strategies across multiple disease areas.